Cas no 100665-30-3 (2-Naphthaleneacetaldehyde,1,2,3,7,8,8a-hexahydro-2,7-dihydroxy-8,8a-dimethyl-a-methylene-3-oxo-, (2R,7S,8R,8aR)-)

• Product Name: 2-Naphthaleneacetaldehyde,1,2,3,7,8,8a-hexahydro-2,7-dihydroxy-8,8a-dimethyl-a-methylene-3-oxo-, (2R,7S,8R,8aR)-
• CAS No: 100665-30-3
• MF: C₁₅H₁₈O₄
• MW: 262.301024913788
• CID: 153536
• PubChem ID: 146960
• Update Time: 2025-04-19

2-Naphthaleneacetaldehyde,1,2,3,7,8,8a-hexahydro-2,7-dihydroxy-8,8a-dimethyl-a-methylene-3-oxo-, (2R,7S,8R,8aR)- Chemical and Physical Properties

Names and Identifiers

• 2-Naphthaleneacetaldehyde,1,2,3,7,8,8a-hexahydro-2,7-dihydroxy-8,8a-dimethyl-a-methylene-3-oxo-, (2R,7S,8R,8aR)-
• bipolaroxin
• 2-[(2R,7S,8R,8aR)-2,7-dihydroxy-8,8a-dimethyl-3-oxo-1,2,3,7,8,8a-hexahydronaphthalen-2-yl]prop-2-enal
• 2-Naphthaleneacetaldehyde, 1,2,3,7,8,8a-hexahydro-2,7-dihydroxy-8,8a-dimethyl-alpha-methylene-3-oxo-, (2R-(2alpha,7alpha,8alpha,8aalpha))-
• 2-Naphthaleneacetaldehyde,2,3,7,8,8a-hexahydro-2,7-dihydroxy-8,8a-dimethyl-.alpha.- methylene-3-oxo-, [2R-(2.alpha.,7.alpha.,8.alpha.,8a.alpha. )]-
• 2-(2,7-Dihydroxy-8,8a-dimethyl-3-oxo-1,2,3,7,8,8a-hexahydronaphthalen-2-yl)prop-2-enal
• CHEBI:222730
• 2-[(2R,7S,8R,8aR)-2,7-dihydroxy-8,8a-dimethyl-3-oxo-7,8-dihydro-1H-naphthalen-2-yl]prop-2-enal
• NSC-610628
• DTXSID60905663
• 100665-30-3
• NSC610628

• Inchi： 1S/C15H18O4/c1-9(7-16)15(19)8-14(3)10(2)12(17)5-4-11(14)6-13(15)18/h4-7,10,12,17,19H,1,8H2,2-3H3/t10-,12-,14+,15+/m0/s1
• InChI Key： JHFQQYIKTDAADV-OBCWZRDOSA-N
• SMILES： O[C@]1(C(=C)C=O)C(C=C2C=C[C@@H]([C@H](C)[C@@]2(C)C1)O)=O

Computed Properties

• Exact Mass: 262.121
• Monoisotopic Mass: 262.121
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 516
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 74.6Ų

Experimental Properties

• Density: 1.24
• Boiling Point: 498.1°Cat760mmHg
• Flash Point: 269.1°C
• Refractive Index: 1.577

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Eremophilane, 8,9-secoeremophilane and furoeremophilane sesquiterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Sesquiterpenoids Eremophilane, 8,9-secoeremophilane and furoeremophilane sesquiterpenoids